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Compound of Interest

Compound Name: 5-Bromo-4-methylnicotinaldehyde

Cat. No.: B1290056 Get Quote

An In-depth Technical Guide to the Synthesis of 5-Bromo-4-methylnicotinaldehyde from

Nicotinic Acid Derivatives

For Researchers, Scientists, and Drug Development
Professionals
This document provides a comprehensive technical overview of a multi-step synthesis pathway

for 5-Bromo-4-methylnicotinaldehyde, a valuable building block in medicinal chemistry and

drug development, starting from nicotinic acid. The guide includes detailed experimental

protocols, quantitative data, and workflow diagrams to facilitate replication and understanding.

Synthetic Pathway Overview
The synthesis of 5-Bromo-4-methylnicotinaldehyde from nicotinic acid can be achieved

through a four-step sequence. This pathway involves the initial bromination of the nicotinic acid

backbone, followed by amidation, methylation of the pyridine ring, reduction of the amide to an

alcohol, and a final oxidation to yield the target aldehyde.
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Nicotinic Acid 5-Bromonicotinic Acid Bromination 5-Bromo-N-ethylnicotinamide Amidation 5-Bromo-N-ethyl-4-
methylnicotinamide

 Methylation (5-Bromo-4-methylpyridin-
3-yl)methanol

 Reduction 5-Bromo-4-methylnicotinaldehyde Oxidation

Step 1: Bromination

Step 2: Amidation

Steps 3-5: Methylation, Reduction, and Oxidation

Mix Nicotinic Acid, SOCl₂, Fe

Heat to 70°C

Add Bromine

Reflux

Distill excess reagents

Precipitate with NaOH

Filter and Recrystallize

5-Bromonicotinic Acid

Dissolve 5-Bromonicotinic Acid in THF

Add CDI

Add Ethylamine

Stir overnight

Concentrate

Filter and Dry

5-Bromo-N-ethylnicotinamide

Methylation with MeMgCl

Reduction of Amide

Oxidation of Alcohol

Purification

5-Bromo-4-methylnicotinaldehyde
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nicotinic acid derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290056#synthesis-of-5-bromo-4-
methylnicotinaldehyde-from-nicotinic-acid-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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